Cas no 29050-59-7 (Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl-)

Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl- structure
29050-59-7 structure
Product Name:Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl-
CAS No:29050-59-7
MF:C17H20
MW:224.340704917908
CID:276443
PubChem ID:275153
Update Time:2025-04-19

Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl-
    • 2-[(2,5-dimethylphenyl)methyl]-1,4-dimethylbenzene
    • 2,5,2',5'-tetramethyldiphenylmethane
    • 2,5-Xylyl disulfide
    • 2.5.2'.5'-Tetramethyl-diphenyldisulfid
    • AC1Q7EAM
    • Bis(2,5-dimethylphenyl)disulfid
    • bis(2,5-dimethylphenyl)disulfide
    • bis-(2,5-dimethylphenyl)disulfide
    • bis(2,5-dimethylphenyl)methane
    • bis-(2,5-dimethyl-phenyl)-methane
    • Bis(2,5-xylylthio)disulfide
    • Di(2,5-xylyl) disulphide
    • Disulfide, bis(2,5-dimethylphenyl)
    • EINECS 223-278-7
    • NSC121798
    • NSC-121798
    • DTXSID20951646
    • 2,2',5,5'-Tetramethyldiphenylmethane
    • 1,1'-Methylenebis(2,5-dimethylbenzene)
    • WPPLRVAZKNMRHK-UHFFFAOYSA-N
    • 29050-59-7
    • Inchi: 1S/C17H20/c1-12-5-7-14(3)16(9-12)11-17-10-13(2)6-8-15(17)4/h5-10H,11H2,1-4H3
    • InChI Key: WPPLRVAZKNMRHK-UHFFFAOYSA-N
    • SMILES: C(C1C=C(C)C=CC=1C)C1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 224.1566
  • Monoisotopic Mass: 224.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.958
  • Boiling Point: 332.9°Cat760mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.553
  • PSA: 0
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